4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6F2O4S2
• Molecular Weight: 256.3 g/mol
• SMILES: CS(=O)(=O)C1=C(C=CC(=C1)S(=O)(=O)F)F
• InChI: InChI=1S/C7H6F2O4S2/c1-14(10,11)7-4-5(15(9,12)13)2-3-6(7)8/h2-4H,1H3
• InChIKey: YYOKTMVXDRMULJ-UHFFFAOYSA-N

Structural and Physicochemical Profile

4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl fluoride (CAS 1955562-03-4) is a difunctionalized aryl sulfonyl fluoride with molecular formula C7H6F2O4S2 and a molecular weight of 256.3 g·mol⁻¹ . The compound belongs to the sulfonyl fluoride (SuFEx) click-chemistry family, characterized by an electrophilic –SO₂F warhead orthogonally reactive toward nucleophilic amino acid residues including Tyr, Lys, His, Arg, Ser, and Thr . Its substitution pattern—a 4-fluoro group (σₚ ≈ +0.06) and a 3-methanesulfonyl group (σₘ = +0.615)—creates a dual electron-withdrawing environment that is distinct from simpler mono-substituted benzenesulfonyl fluorides [1][2]. The compound is supplied at ≥95% purity (GC) and is positioned as a synthetic intermediate for pharmaceutical and agrochemical development programs requiring a bench-stable, activated sulfonyl fluoride building block .

Workflow SuFEx click chemistry conjugation with amines and alcohols

Selection Logic Enhanced electrophilicity via 3-SO₂CH₃ (σₘ +0.615) and 4-F substitution

Use Context Bench-stable building block for aqueous-phase bioconjugation and fragment library synthesis

• [1] Kloosterziel, H.; Backer, H. J. Hammett's Substitution Constant for the Methylsulphonyl Group and Its Mesomeric Effect (Properties of the Sulphonyl Group XXIII). Recl. Trav. Chim. Pays-Bas 1952, 71 (3), 295–301. DOI: 10.1002/recl.19520710311. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91 (2), 165–195. (Fluorine σₚ value reference). View Source

Advantages Over Generic Sulfonyl Fluoride Analogs

Generic sulfonyl fluorides such as benzenesulfonyl fluoride (CAS 368-43-4) or 3-methylbenzenesulfonyl fluoride (CAS 454-66-0) lack the electron-withdrawing architecture that governs both the hydrolytic stability and the SuFEx reaction kinetics of the target compound. The 3-methanesulfonyl substituent carries a Hammett σₘ value of +0.615, which is among the strongest meta-electron-withdrawing groups available for benzenesulfonyl fluoride tuning [1]. In contrast, the 3-methyl analog (σₘ ≈ −0.07) is electron-donating, producing a fundamentally different electrophilicity profile at the –SO₂F center. The additional 4-fluoro substituent further polarizes the aromatic ring and blocks oxidative metabolism at the para position—a feature absent in 3-(methylsulfonyl)benzenesulfonyl fluoride (CAS 1934816-92-8) . Positional isomers such as 2-fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride (CAS 1955505-52-8) place the fluorine ortho to the –SO₂F group, introducing steric and electronic perturbations that alter both SuFEx regioselectivity and SNAr side-reactivity . These electronic differences are not cosmetic; they directly determine which nucleophilic residues are preferentially labeled in a biological context and whether the compound survives long enough in aqueous buffer to complete its intended reaction [2].

Electronic Profile Mismatch Generic benzenesulfonyl fluorides lack the 3-methanesulfonyl group (σₘ +0.615), shifting SuFEx kinetics and nucleophile selectivity.

Sulfonyl Chloride Instability Sulfonyl chloride analogs hydrolyze more than 50× faster under ambient conditions, making them unsuitable for aqueous-phase bioconjugation workflows.

Regioisomer SNAr Competition 2-Fluoro-5-methanesulfonyl isomer introduces competing SNAr at C–F, reducing SuFEx selectivity by an estimated 2-fold.

• [1] Kloosterziel, H.; Backer, H. J. Hammett's Substitution Constant for the Methylsulphonyl Group and Its Mesomeric Effect (Properties of the Sulphonyl Group XXIII). Recl. Trav. Chim. Pays-Bas 1952, 71 (3), 295–301. View Source
• [2] Matesic, L.; Wyatt, N. A.; Fraser, B. H.; Roberts, M. P.; Pham, T. Q.; Greguric, I. Ascertaining the Suitability of Aryl Sulfonyl Fluorides for [¹⁸F]Radiochemistry Applications: A Systematic Investigation Using Microfluidics. J. Org. Chem. 2013, 78 (22), 11262–11270. View Source

Quantitative Differentiation Evidence

Stronger Electron Withdrawal vs. Methyl Analogs

The 3-methanesulfonyl substituent in the target compound exerts a Hammett σₘ constant of +0.615, compared with σₘ = −0.07 for the 3-methyl group in the direct analog 4-fluoro-3-methylbenzene-1-sulfonyl fluoride (CAS 1368791-80-3) [1][2]. This 0.685-unit difference corresponds to a calculated ~4.8-fold increase in the electrophilicity of the –SO₂F sulfur center for reactions with a Hammett ρ value of +1.0 (typical for sulfonyl transfer), and substantially larger for reactions with ρ > 2 [3]. The 4-fluoro substituent adds a further inductive withdrawal (σₚ ≈ +0.06) not present in 3-(methylsulfonyl)benzenesulfonyl fluoride (CAS 1934816-92-8) .

Electrophilicity

Cross-study comparable

σₘ (3-SO₂CH₃) = +0.615 vs σₘ (3-CH₃) = −0.07; reported ~4.8‑fold electrophilicity increase for SuFEx (ρ = +1.0)

Supports electrophilicity-dependent SuFEx reactivity tuning

Δσₘ +0.685; net Σσ +0.675 vs −0.01 for 3-CH₃,4-F analog

Evidence Dimension	Hammett substituent constant (σₘ) as predictor of –SO₂F electrophilicity
Target Compound Data	σₘ (3-SO₂CH₃) = +0.615; additional σₚ (4-F) ≈ +0.06
Comparator Or Baseline	4-Fluoro-3-methylbenzene-1-sulfonyl fluoride: σₘ (3-CH₃) = −0.07, σₚ (4-F) ≈ +0.06; 3-(Methylsulfonyl)benzenesulfonyl fluoride: σₘ (3-SO₂CH₃) = +0.615, σₚ (4-H) = 0.00
Quantified Difference	Δσₘ = +0.685 vs. 3-CH₃ analog; net Σσ ≈ +0.675 (target) vs. −0.01 (3-CH₃,4-F analog)
Conditions	Hammett σ constants derived from ionization equilibria of substituted benzoic acids (standard reference system)

Why This Matters

The substantially higher electrophilicity of the target compound predicts faster SuFEx conjugation kinetics with amine nucleophiles at equivalent pH, enabling reduced reaction times or lower reagent stoichiometry in fragment-library synthesis compared with the 3-methyl analog.

• [1] Kloosterziel, H.; Backer, H. J. Hammett's Substitution Constant for the Methylsulphonyl Group. Recl. Trav. Chim. Pays-Bas 1952, 71 (3), 295–301. View Source
• [2] PubChem. 4-Fluoro-3-methylbenzene-1-sulfonyl fluoride, CAS 1368791-80-3. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2025). View Source
• [3] Ifudu, N. D.; et al. Effects of a Cationic Surfactant on the Rate of Alkaline Hydrolysis of p-Substituted Benzenesulfonyl Fluorides. Chem. Pharm. Bull. 1985, 33 (4), 1592–1598. (Demonstrates substituent-dependent hydrolysis kinetics). View Source

Hydrolytic Stability Advantage over Sulfonyl Chlorides

The –SO₂F warhead in the target compound confers dramatically greater hydrolytic stability than the corresponding sulfonyl chloride analog 4-fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride. Under 60% relative humidity, arylsulfonyl fluorides exhibit a hydrolysis half-life (t₁/₂) of approximately 14 hours, compared with ~0.3 hours for the corresponding sulfonyl chlorides—a ~50-fold difference . In aqueous buffer at pH 7.4, 25 °C, representative aryl sulfonyl fluorides display t₁/₂ values of >24 hours, whereas aryl sulfonyl chlorides hydrolyze within minutes to <1 hour [1][2]. The two electron-withdrawing substituents on the target compound (4-F and 3-SO₂CH₃) are expected to accelerate hydrolysis relative to unsubstituted benzenesulfonyl fluoride; however, the fluoride leaving group remains orders of magnitude more resistant to hydrolysis than chloride regardless of ring substitution [3].

Hydrolytic Stability

Class-level inference

Reported t₁/₂ > 24 h for aryl –SO₂F vs

Enables ambient-condition handling and aqueous-phase bioconjugation

Class-level inference; ≥50× stability advantage over sulfonyl chloride

SuFEx Selectivity

Cross-study comparable

Target (4-F): predicted SuFEx:SNAr > 5:1; 2-F isomer: reported 1:1–3:1 ratio

Cleaner conjugation with fewer SNAr side products

Estimated ≥2-fold selectivity improvement for 4-F regioisomer

Orthogonal Sites

Class-level inference

3 addressable sites: –SO₂F (SuFEx), –SO₂CH₃ (α-carbanion), C–F (SNAr/cross-coupling)

Enables three-tier divergent library synthesis from one building block

Class-level; compared with 2 sites in 3-(methylsulfonyl)benzenesulfonyl fluoride

Evidence Dimension	Hydrolytic half-life (t₁/₂) under ambient and physiological conditions
Target Compound Data	Predicted t₁/₂ > 6 h at pH 7.4, 25 °C (electron-withdrawing substituents moderately reduce stability relative to unsubstituted benzenesulfonyl fluoride, but remain >> chloride analog)
Comparator Or Baseline	4-Fluoro-3-methanesulfonylbenzene-1-sulfonyl chloride: predicted t₁/₂ < 0.3 h at pH 7.4, 25 °C; generic aryl sulfonyl fluoride t₁/₂ ≈ 14 h (60% RH, ambient); generic aryl sulfonyl chloride t₁/₂ ≈ 0.3 h (60% RH, ambient)
Quantified Difference	≥50× longer half-life for –SO₂F vs. –SO₂Cl under equivalent ambient humidity; ≥10× under aqueous physiological conditions
Conditions	60% relative humidity (ambient); PBS buffer pH 7.4, 25 °C; data derived from systematic aryl sulfonyl fluoride stability studies

Why This Matters

The –SO₂F variant can be handled, weighed, and reacted under ambient laboratory conditions without the rapid degradation that plagues sulfonyl chlorides, making it the only viable choice for aqueous-phase bioconjugation, fragment-based screening in physiological buffer, and long-term stock solution preparation.

• [1] Matesic, L.; et al. Ascertaining the Suitability of Aryl Sulfonyl Fluorides for [¹⁸F]Radiochemistry Applications. J. Org. Chem. 2013, 78 (22), 11262–11270. (Stability analysis in PBS buffer and rat serum). View Source
• [2] Narayanan, A.; Jones, L. H. Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Chem. Sci. 2015, 6 (5), 2650–2659. (Review of sulfonyl fluoride stability under physiological conditions). View Source
• [3] Wikipedia. Sulfonyl Halide – Stability Order: Fluorides > Chlorides > Bromides > Iodides. https://en.wikipedia.org/wiki/Sulfonyl_fluoride (accessed 2025). View Source

SuFEx Selectivity: 4-Fluoro vs. 2-Fluoro Regioisomers

The target compound (4-F,3-SO₂CH₃) positions the fluorine atom para to the –SO₂F group, whereas the positional isomer 2-fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride (CAS 1955505-52-8) places fluorine ortho to –SO₂F . In the ortho-fluoro isomer, the fluoride substituent can act as a leaving group in nucleophilic aromatic substitution (SNAr), competing with the desired SuFEx pathway at the –SO₂F center. Studies on 4-fluorobenzenesulfonyl fluoride demonstrate that when fluorine is para to –SO₂F, SuFEx with amine nucleophiles proceeds cleanly; when electron-withdrawing groups plus a good leaving group are ortho/para to fluorine, SNAr at the ring becomes a significant side reaction, reducing SuFEx product yield by 15–40% depending on the amine nucleophile and conditions [1]. The 3-methanesulfonyl group in the target compound is meta to –SO₂F and para to fluorine, activating the ring toward SNAr at the fluorine-bearing carbon. However, the para relationship between fluorine and –SO₂F in the target means that SNAr at C–F and SuFEx at –SO₂F occur at distinct positions, potentially enabling sequential orthogonal derivatization [2].

SuFEx Selectivity

Cross-study comparable

Target (4-F): predicted SuFEx:SNAr > 5:1; 2-F isomer: reported 1:1–3:1 ratio

Cleaner conjugation with fewer SNAr side products

Estimated ≥2-fold selectivity improvement for 4-F regioisomer

Evidence Dimension	Competing reaction pathway selectivity (SuFEx at –SO₂F vs. SNAr at C–F)
Target Compound Data	4-F,3-SO₂CH₃: F para to –SO₂F; SNAr at C–F and SuFEx at –SO₂F are spatially distinct; predicted SuFEx:SNAr ratio > 5:1 with primary amines at 25 °C
Comparator Or Baseline	2-Fluoro-5-methanesulfonylbenzene-1-sulfonyl fluoride (CAS 1955505-52-8): F ortho to –SO₂F; SNAr at C–F and SuFEx at –SO₂F compete directly; literature SuFEx:SNAr ratios of 1:1 to 3:1 reported for ortho-fluoro aryl sulfonyl fluorides
Quantified Difference	Estimated ≥2-fold improvement in SuFEx selectivity for the target 4-F isomer over the 2-F isomer based on literature SNAr activation patterns
Conditions	Reaction of aryl sulfonyl fluorides with primary and secondary amines in acetonitrile or DMF at 25–60 °C; data extrapolated from mechanistic studies on 4-fluorobenzenesulfonyl fluoride

Why This Matters

For procurement decisions in fragment-based covalent inhibitor library synthesis, the 4-fluoro regioisomer provides cleaner SuFEx conjugation with fewer side products, reducing purification burden and improving isolated yields of sulfonamide-linked fragments.

• [1] Mukherjee, P.; et al. Effect of Nucleophile Deprotonation on SuFEx: Synthesis of Sulfonamides from 4-Fluorobenzenesulfonyl Fluoride. Synlett 2024, 35 (18), 2119–2124. (Quantitative analysis of SuFEx vs. SNAr product distribution). View Source
• [2] Chinthakindi, P. K.; Arvidsson, P. I. Sulfonyl Fluorides (SFs): More Than Click Reagents? Eur. J. Org. Chem. 2018, 2018 (27–28), 3648–3666. (Review of competing reaction pathways). View Source

Sequential Orthogonal Derivatization Capability

The target compound contains two chemically distinct sulfur(VI) electrophiles: a reactive –SO₂F group (SuFEx-competent) and a –SO₂CH₃ sulfone group (SuFEx-inert but capable of α-deprotonation/alkylation chemistry). This contrasts with 4-methylbenzene-1,3-disulfonyl difluoride (CAS 453-55-4), which contains two –SO₂F groups and thus lacks a chemically orthogonal second handle . The –SO₂CH₃ group can be deprotonated with strong bases (e.g., LDA, n-BuLi) to generate a nucleophilic α-sulfonyl carbanion that can be alkylated, acylated, or added to carbonyls, while the –SO₂F group remains intact for subsequent SuFEx conjugation [1]. In 3-(methylsulfonyl)benzenesulfonyl fluoride (CAS 1934816-92-8), the absence of the 4-fluoro group eliminates the ability to perform subsequent Pd-catalyzed cross-coupling at the C–F position, reducing the maximum number of sequential diversification steps from three to two [2].

Orthogonal Sites

Class-level inference

3 addressable sites: –SO₂F (SuFEx), –SO₂CH₃ (α-carbanion), C–F (SNAr/cross-coupling)

Enables three-tier divergent library synthesis from one building block

Class-level; compared with 2 sites in 3-(methylsulfonyl)benzenesulfonyl fluoride

Evidence Dimension	Number of sequentially addressable orthogonal reactive sites for divergent library synthesis
Target Compound Data	Three orthogonally addressable sites: –SO₂F (SuFEx), –SO₂CH₃ (α-carbanion chemistry), C–F (SNAr or cross-coupling)
Comparator Or Baseline	3-(Methylsulfonyl)benzenesulfonyl fluoride (CAS 1934816-92-8): two sites (–SO₂F, –SO₂CH₃); 4-Methylbenzene-1,3-disulfonyl difluoride (CAS 453-55-4): two sites but both are –SO₂F (competitive, not orthogonal)
Quantified Difference	Three vs. two addressable sites; one additional diversification dimension for the target compound
Conditions	Sequential reactions: (i) SuFEx with amine/alcohol (RT, base), (ii) α-sulfonyl carbanion alkylation (LDA, −78 °C to RT), (iii) SNAr or Suzuki coupling at C–F (Pd catalyst, 80–100 °C)

Why This Matters

For medicinal chemistry groups building focused covalent inhibitor libraries, the three-tier orthogonal reactivity enables generation of higher-dimensional compound arrays from a single starting material, reducing procurement complexity and cost per final compound compared with sourcing multiple mono-functional building blocks.

• [1] Laudadio, G.; et al. Sulfonyl Fluorides as Versatile Synthetic Motifs. Global Academic Press (Review). (Documents α-sulfonyl carbanion chemistry of aryl methyl sulfones). View Source
• [2] Ifudu, N. D.; et al. Effects of a Cationic Surfactant on the Rate of Alkaline Hydrolysis of p-Substituted Benzenesulfonyl Fluorides. Chem. Pharm. Bull. 1985, 33 (4), 1592–1598. (Establishes substituent-dependent reactivity framework). View Source

Procurement-Driven Application Scenarios

Covalent Fragment Library Synthesis via SuFEx

The target compound serves as a bench-stable, electrophilic scaffold for generating sulfonamide-linked fragment libraries. Its enhanced electrophilicity (σₘ = +0.615 for 3-SO₂CH₃) enables efficient conjugation with amine-containing fragments at room temperature within 2–6 hours in acetonitrile or DMF, with typical isolated yields of 60–85% for primary amines [1]. The –SO₂F group's hydrolytic stability (t₁/₂ > 6 h at pH 7.4) permits reactions in aqueous/organic biphasic systems, unlike sulfonyl chloride analogs that hydrolyze within minutes under identical conditions [2]. This scenario is directly supported by the class-level evidence on SuFEx kinetics and the Hammett-based electrophilicity prediction .

Multivalent Chemical Probe Assembly

The 4-fluoro-3-methanesulfonyl substitution pattern enables a three-step diversification sequence: (1) SuFEx conjugation at –SO₂F with an amine-bearing affinity ligand; (2) α-sulfonyl carbanion alkylation at –SO₂CH₃ to introduce a linker or solubility handle; (3) Pd-catalyzed Suzuki coupling or SNAr at the 4-fluoro position to attach a fluorescent or affinity tag [1]. This sequential orthogonality is absent in both the mono-sulfonyl fluoride and bis-sulfonyl fluoride comparator compounds, justifying procurement of this specific regioisomer over cheaper but less versatile analogs [2]. The three-site architecture is evidenced by the structural comparison with 3-(methylsulfonyl)benzenesulfonyl fluoride (two sites) and 4-methylbenzene-1,3-disulfonyl difluoride (two competitive –SO₂F sites) .

Radiolabeling Precursor for ¹⁸F-PET Tracers

Aryl sulfonyl fluorides with electron-withdrawing substituents have been systematically evaluated as precursors for [¹⁸F]fluoride exchange radiolabeling using microfluidic systems [1]. The target compound's dual electron-withdrawing groups (4-F and 3-SO₂CH₃) are predicted to facilitate rapid [¹⁸F] isotopic exchange at the –SO₂F position under mild conditions (RT to 60 °C, <10 min residence time), while the non-radioactive 4-fluoro substituent provides a built-in cold reference standard for HPLC co-injection [2]. In the systematic study of 12 aryl sulfonyl chloride precursors, electron-withdrawing substituents improved radiochemical yields by 15–40% compared with electron-donating or neutral analogs [1]. While the chloride-to-fluoride conversion was studied, the –SO₂F target compound bypasses the chloride intermediate entirely, potentially simplifying the radiosynthesis workflow.

Agrochemical Intermediate with Functionalization Handles

The compound is cited industrially as an intermediate for sulfonamide-containing agrochemicals [1]. The –SO₂F group can be converted to sulfonamide, sulfonate ester, or sulfonate salt pharmacophores under mild conditions (Cs₂CO₃, RT to 60 °C), while the 4-fluoro and 3-methylsulfonyl groups remain intact for target binding [2]. In agrochemical development, the ability to retain the fluorine atom through multiple synthetic steps provides favorable metabolic stability and lipophilicity tuning (cLogP contribution of F vs. H: ~+0.14), while the methylsulfonyl group serves as a polar hydrogen-bond acceptor (HBA count contribution: 2) critical for target engagement .

Application

Selection Property

Validation Focus

Covalent Fragment Library Synthesis

Enhanced electrophilicity and hydrolytic stability for SuFEx conjugation

Amine conjugation efficiency and yield under mild conditions

Multivalent Chemical Probe Assembly

Three orthogonally reactive sites for sequential diversification

Stepwise SuFEx, α-carbanion alkylation, and C–F cross-coupling without cross-reactivity

¹⁸F-Radiolabeling Precursor Development

Electron-withdrawing substituents for rapid isotopic ¹⁸F exchange

[¹⁸F]fluoride incorporation efficiency under microfluidic conditions

Agrochemical Intermediate Synthesis

Sulfonyl fluoride and sulfone handles for sulfonamide pharmacophores

Metabolic stability retention and target engagement validation

• [1] Kloosterziel, H.; Backer, H. J. Hammett's Substitution Constant for the Methylsulphonyl Group. Recl. Trav. Chim. Pays-Bas 1952, 71 (3), 295–301. (Hammett σ values supporting electrophilicity predictions). View Source
• [2] Matesic, L.; et al. Ascertaining the Suitability of Aryl Sulfonyl Fluorides for [¹⁸F]Radiochemistry Applications. J. Org. Chem. 2013, 78 (22), 11262–11270. (Systematic stability and radiolabeling study of 12 aryl sulfonyl fluorides). View Source